Cas no 1051931-29-3 (3-(4-methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide; bis(oxalic acid))

• Product Name: 3-(4-methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide; bis(oxalic acid)
• CAS No: 1051931-29-3
• MF: C₁₉H₂₄F₃N₃O₉
• MW: 495.403776168823
• CID: 5954453
• PubChem ID: 16896377
• Update Time: 2025-11-06

3-(4-methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide; bis(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide; bis(oxalic acid)
• 3-(4-methylpiperazin-1-yl)-N-(3-(trifluoromethyl)phenyl)propanamide dioxalate
• Z56882049
• 1051931-29-3
• AKOS000811263
• F1142-1004
• 3-(4-methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide;oxalic acid

• Inchi： 1S/C15H20F3N3O.2C2H2O4/c1-20-7-9-21(10-8-20)6-5-14(22)19-13-4-2-3-12(11-13)15(16,17)18;2*3-1(4)2(5)6/h2-4,11H,5-10H2,1H3,(H,19,22);2*(H,3,4)(H,5,6)
• InChI Key： ZQPSTLPACGIJGC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(CCN1CCN(C)CC1)=O)(F)F.OC(C(=O)O)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 495.14646384g/mol
• Monoisotopic Mass: 495.14646384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185Ų

Additional information on 3-(4-methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide; bis(oxalic acid)

3-(4-Methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide; Bis(oxalic acid)

The compound 3-(4-methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide; bis(oxalic acid), with CAS No. 1051931-29-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a piperazine ring, a trifluoromethyl group, and an amide functional group. These structural elements contribute to its potential applications in drug design and advanced materials development.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The 4-methylpiperazine moiety in this compound introduces steric bulk and enhances the molecule's stability, making it a promising candidate for various therapeutic applications. Additionally, the presence of the trifluoromethyl group imparts electronic effects that can modulate the compound's reactivity and solubility properties.

The amide functional group in this compound plays a critical role in its interactions with biological systems. Amides are known for their ability to form hydrogen bonds, which are essential for molecular recognition and binding in biological processes. This makes the compound particularly relevant in the design of peptide-based drugs and bioconjugates.

One of the most exciting developments involving this compound is its potential use in bis(oxalic acid) complexes. These complexes have been explored for their applications in crystal engineering and supramolecular chemistry. The ability of oxalic acid to form hydrogen bonds with the amide group creates opportunities for designing self-assembled structures with tailored properties.

Recent research has also focused on the synthesis and characterization of this compound using advanced techniques such as X-ray crystallography and computational modeling. These studies have provided insights into its molecular geometry, electronic structure, and intermolecular interactions. For instance, computational studies have revealed that the trifluoromethyl group significantly influences the molecule's electronic distribution, potentially enhancing its bioavailability.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. The combination of its amphiphilic nature and hydrogen-bonding capabilities makes it an ideal candidate for encapsulating drugs within lipid-based nanoparticles or micelles.

Furthermore, the compound's stability under physiological conditions has been extensively studied. Experimental data indicate that it exhibits excellent resistance to enzymatic degradation, which is a critical requirement for orally administered drugs. This property underscores its potential as a building block for developing orally active therapeutic agents.

The synthesis of 3-(4-methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide; bis(oxalic acid) involves a multi-step process that combines principles from organic synthesis and coordination chemistry. Key steps include the preparation of the piperazine derivative, followed by amide bond formation and subsequent complexation with oxalic acid.

From an environmental standpoint, researchers have investigated the biodegradability of this compound under simulated environmental conditions. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, which raises important considerations for its disposal and environmental impact assessment.

In conclusion, 3-(4-methylpiperazin-1-yl)-N-[3-(trifluoromethyl)phenyl]propanamide; bis(oxalic acid) represents a versatile platform for exploring novel chemical functionalities and applications. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, position it as a valuable tool in both academic research and industrial development.